Cas no 388111-04-4 (Benzene, 1-bromo-2-iodo-4-(2-methoxyethoxy)-)

• Product Name: Benzene, 1-bromo-2-iodo-4-(2-methoxyethoxy)-
• CAS No: 388111-04-4
• MF: C₉H₁₀BrIO₂
• MW: 356.982974529266
• CID: 1492253
• PubChem ID: 85802432
• Update Time: 2025-04-21

Benzene, 1-bromo-2-iodo-4-(2-methoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-iodo-4-(2-methoxyethoxy)-
• DTXSID401259404
• 388111-04-4
• 1-bromo-2-iodo-4-(2-methoxyethoxy)benzene

• Inchi： 1S/C9H10BrIO2/c1-12-4-5-13-7-2-3-8(10)9(11)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： KLTSCBSQCIVPAX-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)OCCOC)Br

Computed Properties

• Exact Mass: 355.8904
• Monoisotopic Mass: 355.89089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46